Cas no 6315-19-1 (6-methylnaphthalene-1-carboxylic acid)

• Product Name: 6-methylnaphthalene-1-carboxylic acid
• CAS No: 6315-19-1
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD00092712
• CID: 509661
• PubChem ID: 228101
• Update Time: 2025-05-23

6-methylnaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1-naphthoic acid
• 1-Naphthalenecarboxylicacid, 6-methyl-
• 6-methyl-1-Naphthalenecarboxylic acid
• 6-Methyl-1-phthoic acid
• 6-methylnaphthalene-1-carboxylic acid
• 6-Methyl-[1]naphthoesaeure
• 6-methyl-[1]naphthoic acid
• 6-methylnaphthoic acid
• AC1L5FZ5
• AC1Q5U4F
• AR-1H2321
• CTK2F4826
• NSC20715
• SureCN344157
• NSC-20715
• SCHEMBL344157
• DTXSID80281198
• F18059
• SY103186
• 6315-19-1
• AKOS016009422
• AS-63266
• CS-0183603
• CQEFVJGDGBHWKH-UHFFFAOYSA-N
• MFCD00092712
• DB-073272
• NSC 20715

• MDL： MFCD00092712
• Inchi： 1S/C12H10O2/c1-8-5-6-10-9(7-8)3-2-4-11(10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： CQEFVJGDGBHWKH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C2C=C(C)C=CC2=1)=O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 176.5-177 ºC
• Boiling Point: 380.1°C at 760 mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.654
• Solubility: Almost insoluble (0.095 g/l) (25 º C),
• PSA: 37.3
• LogP: 2.84640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 6-methylnaphthalene-1-carboxylic acid

Comprehensive Overview of 6-Methylnaphthalene-1-carboxylic acid (CAS No. 6315-19-1): Properties, Applications, and Industry Insights

6-Methylnaphthalene-1-carboxylic acid (CAS No. 6315-19-1) is a specialized organic compound belonging to the naphthalene derivatives family. With its unique structural features, this compound has garnered significant attention in pharmaceutical, agrochemical, and material science research. The presence of both a methyl group and a carboxylic acid functional group on the naphthalene ring makes it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in developing fluorescent probes and organic semiconductors, aligning with the growing demand for sustainable materials in electronics.

The compound’s chemical stability and solubility profile (moderate solubility in polar solvents like ethanol and dimethyl sulfoxide) make it suitable for diverse laboratory and industrial applications. Researchers frequently explore its role in catalysis and ligand design, particularly in metal-organic frameworks (MOFs). A surge in Google searches for "naphthalene derivatives in drug discovery" and "green chemistry alternatives" reflects the compound’s relevance to contemporary scientific trends. Notably, its low toxicity profile (non-hazardous under standard handling conditions) positions it as a safer alternative to halogenated analogs.

From a synthetic perspective, 6-Methylnaphthalene-1-carboxylic acid is often synthesized via Friedel-Crafts acylation or oxidation of corresponding methylnaphthalenes. Innovations in microwave-assisted synthesis have improved yields, addressing the industry’s focus on process optimization. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, a topic frequently queried in academic forums. The compound’s melting point (∼210–215°C) and UV-Vis absorption characteristics further facilitate its identification in quality control protocols.

Market trends indicate rising demand for high-purity naphthalene derivatives, driven by their use in OLED manufacturing and bioconjugation chemistry. Environmental concerns have also spurred interest in bio-based synthesis routes, with 6315-19-1 serving as a model substrate for enzymatic carboxylation studies. Patent filings related to "photocatalytic applications" and "nanomaterial functionalization" underscore its industrial potential. Regulatory databases confirm its compliance with major chemical inventories (e.g., TSCA, REACH), ensuring global accessibility for R&D.

Future research directions may explore 6-Methylnaphthalene-1-carboxylic acid’s utility in CO2 capture technologies or as a building block for biodegradable polymers. Its compatibility with click chemistry reactions opens avenues for drug delivery systems, a hot topic in PubMed-indexed publications. As industries prioritize circular economy principles, this compound’s recyclability and low environmental persistence could enhance its commercial appeal. Collaborative studies between academia and manufacturers are expected to unlock novel applications, solidifying its role in next-generation chemical innovation.